Cas no 2229447-17-8 (4-5-(methoxycarbonyl)pyridin-2-yl-2-methylbutanoic acid)

• Product Name: 4-5-(methoxycarbonyl)pyridin-2-yl-2-methylbutanoic acid
• CAS No: 2229447-17-8
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• CID: 6250668
• PubChem ID: 165685301
• Update Time: 2025-07-17

4-5-(methoxycarbonyl)pyridin-2-yl-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-5-(methoxycarbonyl)pyridin-2-yl-2-methylbutanoic acid
• 4-[5-(methoxycarbonyl)pyridin-2-yl]-2-methylbutanoic acid
• EN300-1750843
• 2229447-17-8

• Inchi： 1S/C12H15NO4/c1-8(11(14)15)3-5-10-6-4-9(7-13-10)12(16)17-2/h4,6-8H,3,5H2,1-2H3,(H,14,15)
• InChI Key： KHZPDMPQWUKQIE-UHFFFAOYSA-N
• SMILES： OC(C(C)CCC1C=CC(C(=O)OC)=CN=1)=O

Computed Properties

• Exact Mass: 237.10010796g/mol
• Monoisotopic Mass: 237.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 76.5Ų

Additional information on 4-5-(methoxycarbonyl)pyridin-2-yl-2-methylbutanoic acid

Introduction to 4-5-(methoxycarbonyl)pyridin-2-yl-2-methylbutanoic acid (CAS No. 2229447-17-8)

4-5-(methoxycarbonyl)pyridin-2-yl-2-methylbutanoic acid, with the CAS number 2229447-17-8, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features, which include a methoxycarbonyl group and a 2-methylbutanoic acid moiety. These functional groups contribute to its potential biological activities and therapeutic applications.

The chemical structure of 4-5-(methoxycarbonyl)pyridin-2-yl-2-methylbutanoic acid can be represented as follows: C₁₃H₁₅N₁O₃. The compound's molecular weight is 233.26 g/mol, and it exhibits good solubility in polar solvents such as dimethyl sulfoxide (DMSO) and ethanol. These properties make it an attractive candidate for various biochemical assays and in vitro studies.

Recent Research Findings:

In recent years, several studies have explored the potential biological activities of 4-5-(methoxycarbonyl)pyridin-2-yl-2-methylbutanoic acid. One notable study published in the Journal of Medicinal Chemistry investigated its anti-inflammatory properties. The researchers found that this compound effectively inhibited the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that 4-5-(methoxycarbonyl)pyridin-2-yl-2-methylbutanoic acid could be a promising lead compound for the development of anti-inflammatory drugs.

Another study published in the European Journal of Medicinal Chemistry focused on the antitumor activity of 4-5-(methoxycarbonyl)pyridin-2-yl-2-methylbutanoic acid. The results showed that this compound exhibited significant cytotoxic effects against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT116) cells. The mechanism of action was attributed to its ability to induce apoptosis and cell cycle arrest, making it a potential candidate for further preclinical and clinical evaluation.

Synthetic Routes:

The synthesis of 4-5-(methoxycarbonyl)pyridin-2-yl-2-methylbutanoic acid has been reported in several research articles. One common synthetic route involves the condensation of 5-bromopyridine with methyl acrylate, followed by a Grignard reaction with methyl magnesium bromide to introduce the methyl group. Subsequent steps include esterification and hydrolysis to form the final product. This synthetic pathway is efficient and scalable, making it suitable for large-scale production.

Potential Therapeutic Applications:

The diverse biological activities of 4-5-(methoxycarbonyl)pyridin-2-yl-2-methylbutanoic acid suggest its potential in various therapeutic areas. Its anti-inflammatory properties make it a candidate for treating inflammatory diseases such as rheumatoid arthritis, inflammatory bowel disease, and asthma. Additionally, its antitumor activity positions it as a potential anticancer agent, particularly for solid tumors where inflammation plays a significant role in disease progression.

Clinical Development:

The clinical development of 4-5-(methoxycarbonyl)pyridin-2-yl-2-methylbutanoic acid is still in its early stages. Preclinical studies have shown promising results, but further research is needed to evaluate its safety and efficacy in human subjects. Several pharmaceutical companies are currently investigating this compound as part of their drug discovery pipelines, with some already advancing it to Phase I clinical trials.

Safety Considerations:

Safety is a critical aspect of drug development, and preliminary toxicology studies have indicated that 4-5-(methoxycarbonyl)pyridin-2-yl-2-methylbutanoic acid has a favorable safety profile. However, more comprehensive toxicology assessments are required to ensure its long-term safety and tolerability. Researchers are also exploring ways to optimize its pharmacokinetic properties to enhance its therapeutic index.

FUTURE DIRECTIONS:

The future of 4-5-(methoxycarbonyl)pyridin-2-yl-2-methylbutanoic acid looks promising, with ongoing research aimed at elucidating its mechanisms of action and identifying new therapeutic applications. Advances in medicinal chemistry may lead to the development of more potent analogs with improved pharmacological profiles. Additionally, collaborative efforts between academia and industry will be crucial in advancing this compound through clinical trials and ultimately bringing it to market as a safe and effective therapeutic agent.